Cas no 106015-28-5 (2-Propanone, 1-(2,3-difluoro-6-nitrophenoxy)-3-fluoro-)
106015-28-5 structure
Product Name:2-Propanone, 1-(2,3-difluoro-6-nitrophenoxy)-3-fluoro-
CAS No:106015-28-5
MF:C9H6F3NO4
MW:249.143453121185
CID:1169277
PubChem ID:14345949
Update Time:2025-04-20
2-Propanone, 1-(2,3-difluoro-6-nitrophenoxy)-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone, 1-(2,3-difluoro-6-nitrophenoxy)-3-fluoro-
- 1-(2,3-difluoro-6-nitrophenoxy)-3-fluoropropan-2-one
- 106015-28-5
- DTXSID80559208
-
- Inchi: 1S/C9H6F3NO4/c10-3-5(14)4-17-9-7(13(15)16)2-1-6(11)8(9)12/h1-2H,3-4H2
- InChI Key: ADWWSIJKXAWHEL-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1OCC(CF)=O)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 249.02488
- Monoisotopic Mass: 249.02489216g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
2-Propanone, 1-(2,3-difluoro-6-nitrophenoxy)-3-fluoro- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
106015-28-5 (2-Propanone, 1-(2,3-difluoro-6-nitrophenoxy)-3-fluoro-) Related Products
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